N-(1-phenylethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide
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Description
N-(1-phenylethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide is a useful research compound. Its molecular formula is C12H14N4O and its molecular weight is 230.271. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Characterization
N-(1-phenylethyl)-2-(1H-1,2,4-triazol-1-yl)acetamide and its derivatives have been the subject of numerous studies aimed at synthesizing and characterizing these compounds using various techniques. For instance, Odame et al. (2018) reported on the synthesis, characterization, and computational studies of triazatetracyclo acetamide, providing insights into its structural properties through spectroscopy and X-ray diffractometry (Odame, Hosten, & Tshentu, 2018). Similarly, research by Nikonov et al. (2016) on the synthesis and structure of silylated derivatives of N-(2-hydroxyphenyl)acetamide demonstrates the versatility of this chemical framework for further chemical modifications (Nikonov, Sterkhova, Lazarev, Albanov, & Lazareva, 2016).
Biological Activities
The biological activities of compounds containing the this compound moiety have been a significant area of research. Li Fa-qian et al. (2005) synthesized novel triazole compounds containing thioamide groups, which showed potential antifungal and plant growth-regulating activities (Li Fa-qian, Qin Yong-qi, Xu Liang-zhong, Lude, & Yang Xu-jie, 2005). Another study by P. Rani et al. (2014) developed new chemical entities of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, assessing their anticancer, anti-inflammatory, and analgesic activities, showcasing the compound's potential therapeutic applications (Rani, Pal, Hegde, & Hashim, 2014).
Antimicrobial Evaluation
Research has also extended into the antimicrobial evaluation of derivatives of this compound. For example, N. Rezki (2016) conducted a green ultrasound synthesis of 1,4-disubstituted 1,2,3-triazoles tethering bioactive benzothiazole nucleus, which were then evaluated for their antibacterial activities, indicating the compound's utility in developing new antimicrobial agents (Rezki, 2016).
Properties
IUPAC Name |
N-(1-phenylethyl)-2-(1,2,4-triazol-1-yl)acetamide |
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InChI |
InChI=1S/C12H14N4O/c1-10(11-5-3-2-4-6-11)15-12(17)7-16-9-13-8-14-16/h2-6,8-10H,7H2,1H3,(H,15,17) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNRQFWIFMYUWHB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)CN2C=NC=N2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.27 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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